Cas no 1228686-81-4 (1-(pyrrolidine-2-carbonyl)piperazine)

1-(Pyrrolidine-2-carbonyl)piperazine is a heterocyclic compound featuring a piperazine core functionalized with a pyrrolidine-2-carbonyl group. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. Its dual heterocyclic framework enhances binding affinity and selectivity in receptor interactions, making it valuable for designing enzyme inhibitors or receptor modulators. The compound’s rigid yet flexible scaffold allows for structural optimization in lead compound refinement. It is commonly utilized in peptidomimetics and small-molecule synthesis due to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for further derivatization, it serves as an intermediate in pharmaceutical research, particularly for CNS-targeted therapies.
1-(pyrrolidine-2-carbonyl)piperazine structure
1228686-81-4 structure
Product Name:1-(pyrrolidine-2-carbonyl)piperazine
CAS No:1228686-81-4
MF:C9H17N3O
MW:183.250781774521
MDL:MFCD12192624
CID:2104056
PubChem ID:22260139
Update Time:2025-05-26

1-(pyrrolidine-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-piperazinyl-2-pyrrolidinylMethanone
    • Piperazin-1-yl(pyrrolidin-2-yl)methanone
    • 1-(pyrrolidine-2-carbonyl)piperazine
    • MDL: MFCD12192624
    • Inchi: 1S/C9H17N3O/c13-9(8-2-1-3-11-8)12-6-4-10-5-7-12/h8,10-11H,1-7H2
    • InChI Key: JYUNMEBZNGEJBM-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCN1)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 189
  • XLogP3: -0.8
  • Topological Polar Surface Area: 44.4

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Additional information on 1-(pyrrolidine-2-carbonyl)piperazine

Introduction to 1-(Pyrrolidine-2-carbonyl)piperazine (CAS No. 1228686-81-4)

1-(Pyrrolidine-2-carbonyl)piperazine, also known by its CAS number 1228686-81-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring and a pyrrolidine-2-carbonyl moiety. These structural elements contribute to its potential as a scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(pyrrolidine-2-carbonyl)piperazine is composed of a six-membered piperazine ring and a five-membered pyrrolidine ring, linked by a carbonyl group. This combination provides a rigid and conformationally restricted framework, which can be advantageous in drug design due to its ability to form specific interactions with biological targets. The compound's molecular formula is C9H17N3O, and it has a molecular weight of approximately 183.25 g/mol.

In recent years, 1-(pyrrolidine-2-carbonyl)piperazine has garnered considerable attention in the scientific community due to its potential as a lead compound for the development of new drugs. Research has shown that this compound exhibits promising pharmacological properties, including activity against various biological targets such as receptors, enzymes, and ion channels. For instance, studies have demonstrated that derivatives of 1-(pyrrolidine-2-carbonyl)piperazine can modulate GABA receptors, making them potential candidates for the treatment of neurological disorders such as anxiety and epilepsy.

Beyond its potential in neurological applications, 1-(pyrrolidine-2-carbonyl)piperazine has also been explored for its anti-inflammatory and analgesic properties. Preclinical studies have indicated that certain derivatives of this compound can effectively reduce inflammation and pain in animal models, suggesting its potential utility in the treatment of inflammatory diseases and chronic pain conditions.

The synthesis of 1-(pyrrolidine-2-carbonyl)piperazine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of pyrrolidine-2-carboxylic acid with piperazine under controlled conditions. This synthetic approach allows for the efficient production of the compound with high yields and purity, making it suitable for both research and industrial applications.

In terms of safety and handling, 1-(pyrrolidine-2-carbonyl)piperazine should be managed with standard laboratory precautions to ensure the safety of researchers and the integrity of the compound. It is important to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to prevent exposure.

The future prospects for 1-(pyrrolidine-2-carbonyl)piperazine are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, driven by its unique structural properties and pharmacological activities. As new derivatives are synthesized and tested, it is likely that this compound will play an increasingly important role in the development of novel drugs for unmet medical needs.

In conclusion, 1-(pyrrolidine-2-carbonyl)piperazine (CAS No. 1228686-81-4) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it an attractive candidate for further investigation and development into new therapeutic agents.

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